![molecular formula C8H20Cl2N2O B2432168 1-(2-Aminoethyl)-4-methylpiperidin-4-ol dihydrochloride CAS No. 1989672-58-3](/img/structure/B2432168.png)
1-(2-Aminoethyl)-4-methylpiperidin-4-ol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(2-Aminoethyl)-4-methylpiperidin-4-ol dihydrochloride” is a derivative of piperidine, which is a widely used structural motif in the field of medicinal chemistry . Piperidine and its derivatives are known to exhibit a wide range of biological and pharmaceutical activities .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, there are general methods for the synthesis of piperazine derivatives. These methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Scientific Research Applications
Synthesis Approaches : The compound has been involved in various synthesis processes. For instance, Leflemme et al. (2005) described a synthesis procedure for 2-aryl-6-methylpiperidin-4-ols using sulfinimine chemistry, indicating a potential structural similarity or relevance in chemical synthesis processes (Leflemme et al., 2005). Similarly, Weis et al. (2003) discussed the conversion of 4-dimethylamino-5,6-dihydropyridine-2(1H)-thiones to isomeric piperidin-4-ols, followed by N-methylation to produce 2-substituted 1-methylpiperidin-4-ols, suggesting the compound's involvement in the synthesis of complex structures (Weis et al., 2003).
Chemical Properties and Reactions : Senguttuvan et al. (2013) detailed the reductive amination of 2,6-diaryl-3-methylpiperidin-4-ones, yielding 4-amino-2,6-diaryl-3-methylpiperidines, indicating the compound's relevance in producing analgesics, neuroleptics, and antihistamines (Senguttuvan et al., 2013). Harini et al. (2014) synthesized 2,6-bis(4-methoxyphenyl)-1-methylpiperidin-4-one oxime esters, which showed promising antioxidant and antimicrobial activities, demonstrating the compound's potential in medicinal chemistry (Harini et al., 2014).
Environmental and Safety Considerations : Rodríguez et al. (2019) explored the use of diluted 4-methylpiperidine for Fmoc group removal in SPPS-Fmoc/tBu, highlighting the compound's toxic nature but also providing a safer and less polluting alternative for peptide synthesis (Rodríguez et al., 2019).
Potential Therapeutic Applications : Dyusebaeva et al. (2017) studied the antimicrobial activity of 1,2,5-trimethylpiperidin-4-ols, with certain derivatives showing a broad spectrum of activity, hinting at the compound's potential for further antimicrobial testing (Dyusebaeva et al., 2017).
Structural and Molecular Insights : Dega-Szafran et al. (2006) discussed the cocrystals of bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride, revealing intricate details about molecular structure, hydrogen bonding, and molecular interactions, which could be valuable for understanding the compound's behavior in different contexts (Dega-Szafran et al., 2006).
Mechanism of Action
Target of Action
The primary target of 1-(2-Aminoethyl)-4-methylpiperidin-4-ol dihydrochloride is the Trace Amine-Associated Receptor 1 (TAAR1) . TAAR1 is a G protein-coupled receptor that is involved in modulating neurotransmission in the brain .
Mode of Action
This compound acts as an agonist at the TAAR1 receptor . This means it binds to the receptor and activates it, leading to a series of intracellular events. The activation of TAAR1 can modulate the release and reuptake of neurotransmitters such as dopamine .
Biochemical Pathways
Upon activation of TAAR1, intracellular signaling pathways are triggered, leading to changes in neurotransmitter release and reuptake
Result of Action
The activation of TAAR1 by this compound can lead to changes in neurotransmission, particularly involving dopamine . This can have potential effects on behaviors and conditions associated with dopamine, such as mood and movement disorders .
properties
IUPAC Name |
1-(2-aminoethyl)-4-methylpiperidin-4-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O.2ClH/c1-8(11)2-5-10(6-3-8)7-4-9;;/h11H,2-7,9H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUJAYTNLRCDQHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CC1)CCN)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.